Cas no 929974-94-7 (4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide
• CAS No: 929974-94-7
• MF: C₈H₈N₄OS
• MW: 208.240319252014
• CID: 3155311
• PubChem ID: 16227947
• Update Time: 2025-06-26

4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide
• Z235344243
• CCG-324827
• AKOS000117927
• EN300-27478
• G58505
• CS-0244288
• 862-665-0
• 929974-94-7

• Inchi： 1S/C8H8N4OS/c9-7(13)5-1-4(2-11-5)6-3-14-8(10)12-6/h1-3,11H,(H2,9,13)(H2,10,12)
• InChI Key： IICSQRYOJKCSGH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CNC(C(N)=O)=C1

Computed Properties

• Exact Mass: 208.04188206Da
• Monoisotopic Mass: 208.04188206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 126Ų

Additional information on 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide

Professional Introduction to 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide (CAS No. 929974-94-7)

4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This compound, identified by the CAS number 929974-94-7, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound integrates a pyrrole moiety with a thiazole ring, creating a scaffold that is conducive to various biochemical interactions.

The structural composition of 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide is highly relevant to its pharmacological properties. The presence of both amino and carboxamide functional groups enhances its reactivity and binding affinity to biological targets. This feature makes it a valuable candidate for designing novel therapeutic agents targeting a range of diseases, particularly those involving inflammation, infection, and metabolic disorders.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiazole and pyrrole derivatives have shown remarkable promise due to their ability to modulate enzyme activity and cellular signaling pathways. The compound 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide exemplifies this trend, with studies demonstrating its efficacy in inhibiting key enzymes involved in pathogenic processes.

In the context of contemporary research, 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide has been investigated for its potential role in combating antibiotic-resistant bacteria. The growing threat of multidrug-resistant pathogens has necessitated the development of novel antimicrobial agents. The compound's ability to interfere with bacterial cell wall synthesis and metabolic pathways makes it a promising candidate for addressing this challenge. Preliminary studies have shown that it exhibits significant antibacterial activity against various strains of Gram-positive and Gram-negative bacteria.

The pharmacokinetic profile of 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Research indicates that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution. These characteristics suggest that it could be suitable for systemic administration in clinical settings.

Moreover, the synthesis of 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide has been optimized to enhance yield and purity. Advanced synthetic methodologies have been employed to streamline the production process while maintaining high chemical integrity. These advancements have not only facilitated large-scale production but also reduced costs, making it more accessible for further research and development.

The biological activity of 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed its strong binding affinity to various protein targets, including enzymes and receptors involved in inflammatory responses. This has led to the identification of novel therapeutic pathways that could be exploited for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxamide (CAS No. 929974-94-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and demonstrated biological activities make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications across various medical fields, underscoring its importance as a cornerstone in modern drug discovery efforts.